Cas no 50460-00-9 (Ethanone, 1-(4-benzoyl-2-thienyl)-)

• Product Name: Ethanone, 1-(4-benzoyl-2-thienyl)-
• CAS No: 50460-00-9
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 1572445
• PubChem ID: 728031
• Update Time: 2025-04-21

Ethanone, 1-(4-benzoyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-benzoyl-2-thienyl)-
• 1-(4-benzoylthiophen-2-yl)ethanone
• 2-acetyl-4-benzoylthiophene
• DTXSID00352495
• AKOS003809485
• 50460-00-9

• Inchi： 1S/C13H10O2S/c1-9(14)12-7-11(8-16-12)13(15)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： QVCRXOJHGYLCPC-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(C)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.0402
• Monoisotopic Mass: 230.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones